N-(3-chlorophenyl)-N'-(2-ethoxyphenyl)thiourea

• IUPAC Name: 1-(3-chlorophenyl)-3-(2-ethoxyphenyl)thiourea
• InChI: InChI=1S/C15H15ClN2OS/c1-2-19-14-9-4-3-8-13(14)18-15(20)17-12-7-5-6-11(16)10-12/h3-10H,2H2,1H3,(H2,17,18,20)
• InChI Key: CFWPTMGULVCISX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=S)NC2=CC(=CC=C2)Cl
• Molecular Formula: C15H15ClN2OS
• Molecular Weight: 306.8 g/mol

Description

N-(3-chlorophenyl)-N'-(2-ethoxyphenyl)thiourea, commonly known as CEP, is a synthetic compound that has been studied for its potential use in various scientific research applications. This compound has gained significant interest due to its unique chemical structure and potential therapeutic properties.

Mechanism of Action

The mechanism of action of CEP is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins in the body, which can lead to the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
CEP has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and inhibit the replication of certain viruses. CEP has also been shown to have antioxidant properties and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using CEP in laboratory experiments is its unique chemical structure, which allows for the study of its potential therapeutic properties. However, one limitation of using CEP in laboratory experiments is its low solubility in water, which can make it difficult to work with.

Future Directions

There are several future directions for research on CEP. One area of research is the potential use of CEP in treating various types of cancer. Another area of research is the potential use of CEP in treating viral infections such as HIV and hepatitis. Additionally, further research is needed to fully understand the mechanism of action of CEP and its potential side effects.

Synthesis Methods

The synthesis of CEP involves the reaction between 3-chloroaniline and 2-ethoxybenzoyl isothiocyanate in the presence of a base. The resulting compound is then purified using recrystallization. The yield of this synthesis method is typically around 60%.

Scientific Research Applications

CEP has been studied for its potential use in various scientific research applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. CEP has been studied for its potential use in treating diseases such as cancer, HIV, and hepatitis.